Cas no 1280786-67-5 (5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine)

• Product Name: 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine
• CAS No: 1280786-67-5
• MF: C₇H₈ClFN₂O
• MW: 190.602623939514
• MDL: MFCD18434475
• CID: 1025016
• PubChem ID: 53217422
• Update Time: 2025-05-20

5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((5-Chloro-3-fluoropyridin-2-yl)amino)ethanol
• 2-[(5-chloro-3-fluoropyridin-2-yl)amino]ethanol
• BS-20595
• 1280786-67-5
• 2-(5-Chloro-3-fluoropyridin-2-ylamino)ethanol
• MFCD18434475
• AKOS006322661
• CS-0211089
• Ethanol, 2-[(5-chloro-3-fluoro-2-pyridinyl)amino]-
• DTXSID20682463
• 5-CHLORO-3-FLUORO-2-(2-HYDROXYETHYLAMINO)PYRIDINE
• A889081
• 2-[(5-Chloro-3-fluoropyridin-2-yl)amino]ethan-1-ol
• SB53436
• 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine

• MDL： MFCD18434475
• Inchi： 1S/C7H8ClFN2O/c8-5-3-6(9)7(11-4-5)10-1-2-12/h3-4,12H,1-2H2,(H,10,11)
• InChI Key： VEFGPFBKFFVDEQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)NCCO

Computed Properties

• Exact Mass: 190.03100
• Monoisotopic Mass: 190.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15000
• LogP: 1.35130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine

5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine: A Comprehensive Overview

The compound CAS No. 1280786-67-5, also known as 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine, is a synthetic organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with substituents at positions 2, 3, and 5, including a chlorine atom at position 5, a fluorine atom at position 3, and a hydroxyethylamino group at position 2. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives like 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine in drug discovery. The hydroxyethylamino group at position 2 introduces hydrogen bonding capabilities, which are crucial for bioavailability and target binding in pharmacological applications. Additionally, the halogen atoms at positions 3 and 5 enhance the molecule's electronic properties, making it a promising candidate for modulating enzyme activity or receptor interactions. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine involves multi-step organic reactions, often utilizing intermediates such as chloropyridines and fluoropyridines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the construction of the pyridine ring with the desired substituents. These improvements have facilitated large-scale production for both research and industrial applications.

In terms of applications, 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine has shown promise in several areas beyond drug discovery. Its ability to act as a ligand in metal complexes has been explored for catalytic processes in organic synthesis. Furthermore, its electronic properties make it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and solar cells. Researchers have investigated its role as an electron transport layer material due to its high charge carrier mobility and stability under ambient conditions.

The environmental impact of CAS No. 1280786-67-5 has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms, with findings indicating moderate persistence in certain environmental conditions. However, ongoing research aims to develop greener synthesis routes and degradation pathways to minimize its ecological footprint.

In conclusion, 5-Chloro-3-fluoro-2-(2-hydroxyethylamino)pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and application studies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.